![molecular formula C11H16N4O B3036111 2-amino-N-[(dimethylamino)methylene]-4,6-dimethylnicotinamide CAS No. 338976-16-2](/img/structure/B3036111.png)
2-amino-N-[(dimethylamino)methylene]-4,6-dimethylnicotinamide
Overview
Description
2-amino-N-[(dimethylamino)methylene]-4,6-dimethylnicotinamide, also known as DMAMCL, is a synthetic compound that has gained significant interest in scientific research due to its unique properties and potential applications in various fields. It is a colorless to yellow liquid with a special amine odor .
Synthesis Analysis
The synthesis of 2-amino-N-[(dimethylamino)methylene]-4,6-dimethylnicotinamide involves the use of N,N-dimethylenamino ketones as synthons for various heterocycles . The reaction is usually carried out with the hydrochloride salt of amine . The synthesis process can be influenced by the total initial concentration of monomers .Molecular Structure Analysis
The molecular formula of 2-amino-N-[(dimethylamino)methylene]-4,6-dimethylnicotinamide is C11H16N4O. The molecular weight is 220.27 g/mol.Chemical Reactions Analysis
N,N-dimethyl enaminones, which are similar to 2-amino-N-[(dimethylamino)methylene]-4,6-dimethylnicotinamide, have been used as building blocks for a diverse range of acyclic, carbocyclic, five- and six-membered heterocyclic and fused heterocyclic derivatives .Mechanism of Action
While the exact mechanism of action for 2-amino-N-[(dimethylamino)methylene]-4,6-dimethylnicotinamide is not specified in the search results, similar compounds like N,N-dimethyl enaminones have been found to be of biological interest and provide access to a new class of biologically active heterocyclic compounds for biomedical applications .
properties
IUPAC Name |
2-amino-N-(dimethylaminomethylidene)-4,6-dimethylpyridine-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N4O/c1-7-5-8(2)14-10(12)9(7)11(16)13-6-15(3)4/h5-6H,1-4H3,(H2,12,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CQRBJOJDOXSYPB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=C1C(=O)N=CN(C)C)N)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N4O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301151710 |
Source
|
| Record name | 2-Amino-N-[(dimethylamino)methylene]-4,6-dimethyl-3-pyridinecarboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301151710 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-amino-N-[(dimethylamino)methylene]-4,6-dimethylnicotinamide | |
CAS RN |
338976-16-2 |
Source
|
| Record name | 2-Amino-N-[(dimethylamino)methylene]-4,6-dimethyl-3-pyridinecarboxamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=338976-16-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Amino-N-[(dimethylamino)methylene]-4,6-dimethyl-3-pyridinecarboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301151710 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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